Cas no 127985-56-2 (Acetic acid,2-(butylethylamino)-2-oxo-)

• Product Name: Acetic acid,2-(butylethylamino)-2-oxo-
• CAS No: 127985-56-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 103051
• PubChem ID: 19746235
• Update Time: 2025-04-18

Acetic acid,2-(butylethylamino)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(butylethylamino)-2-oxo-
• Acetic acid, (butylethylamino)oxo- (9CI)
• Acetic acid, (butylethylamino)oxo- (9CI)
• 2-(Butyl(ethyl)amino)-2-oxoacetic acid
• 127985-56-2
• SCHEMBL9456333
• 2-[butyl(ethyl)amino]-2-oxoacetic acid

• Inchi： 1S/C8H15NO3/c1-3-5-6-9(4-2)7(10)8(11)12/h3-6H2,1-2H3,(H,11,12)
• InChI Key： PZKODNAVADLMMO-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)N(CC)CCCC

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives